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Compound of Interest

Compound Name: CHS-111

Cat. No.: B1668922 Get Quote

A comprehensive review of publicly available scientific literature and clinical trial data did not

yield specific information for a compound designated as "CHS-111." The search results for

"CHS-111" and related terms were ambiguous, referring to a variety of unrelated entities and

research areas.

It is possible that "CHS-111" is an internal, pre-clinical, or otherwise non-publicly disclosed

compound designation. The information retrieved encompassed several different areas:

Genetics and Plant Biology: Studies on Chalcone Synthase (CHS) genes, particularly in rice,

which are involved in flavonoid biosynthesis.[1][2]

Clinical Research and Drug Development:

SLC-0111: A compound investigated for the treatment of advanced solid tumors.[3]

BIIB111: A therapeutic agent for Choroideremia.[4]

CHS-114: A monoclonal antibody targeting CCR8 for solid tumors.[5]

RGX-111: A gene therapy approach for Mucopolysaccharidosis type I (MPS I).[6]

Medical Conditions: Cannabinoid Hyperemesis Syndrome (CHS), a condition resulting from

chronic cannabis use.[7][8][9][10]
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Public Health Studies: The Cardiovascular Health Study (CHS), a long-term observational

study.[11]

Biochemical Pathways: Research into the CHS3-mediated defense pathway.[12]

Mitochondrial Research: Information on CHGN111, an inhibitor of the mitochondrial enzyme

CLK-1.[13]

Without a clear identification of the specific compound "CHS-111," it is not possible to provide

the requested detailed Application Notes and Protocols, including data presentation,

experimental protocols, and visualizations of signaling pathways.

For researchers, scientists, and drug development professionals seeking information on a

specific compound, it is crucial to use a precise and validated identifier, such as a full chemical

name, CAS number, or a specific corporate or academic designation that is publicly

documented.

Should further clarifying information on the identity of "CHS-111" become available, a

comprehensive and targeted response can be formulated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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